Cas no 618098-75-2 (1-(2,4-DIFLUOROPHENYL)-3-P-TOLYL-1H-PYRAZOLE-4-CARBALDEHYDE)

• Product Name: 1-(2,4-DIFLUOROPHENYL)-3-P-TOLYL-1H-PYRAZOLE-4-CARBALDEHYDE
• CAS No: 618098-75-2
• MF: C₁₇H₁₂F₂N₂O
• MW: 298.286790847778
• MDL: MFCD05150409
• CID: 955351
• PubChem ID: 4690262
• Update Time: 2025-09-27

1-(2,4-DIFLUOROPHENYL)-3-P-TOLYL-1H-PYRAZOLE-4-CARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-DIFLUOROPHENYL)-3-P-TOLYL-1H-PYRAZOLE-4-CARBALDEHYDE
• 1-(2,4-DIFLUOROPHENYL)-3-(4-METHYLPHENYL)-1H-PYRAZOLE-4-CARBALDEHYDE
• AKOS024412148
• 618098-75-2
• 1-(2,4-Difluorophenyl)-3-(p-tolyl)-1H-pyrazole-4-carbaldehyde
• MFCD05150409
• 1-(2,4-difluorophenyl)-3-(4-methylphenyl)pyrazole-4-carbaldehyde

• MDL： MFCD05150409
• Inchi： 1S/C17H12F2N2O/c1-11-2-4-12(5-3-11)17-13(10-22)9-21(20-17)16-7-6-14(18)8-15(16)19/h2-10H,1H3
• InChI Key： KHIKHDDSDAYSCO-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1N1C=C(C=O)C(C2C=CC(C)=CC=2)=N1)F

Computed Properties

• Exact Mass: 298.09200
• Monoisotopic Mass: 298.09176933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89000
• LogP: 3.93840